Cas no 1393101-66-0 (5-methyl-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 5-methyl-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-4-amine
• CAS No: 1393101-66-0
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• CID: 5744168
• PubChem ID: 69281600
• Update Time: 2025-05-26

5-methyl-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-[(1-methyl-1H-pyrazol-3-yl)methyl]-1H-pyrazol-4-amine
• 5-methyl-1-((1-methyl-1h-pyrazol-3-yl)methyl)-1h-pyrazol-4-amine
• SCHEMBL5021208
• 1393101-66-0
• EN300-1112463
• 1H-Pyrazol-4-amine, 5-methyl-1-[(1-methyl-1H-pyrazol-3-yl)methyl]-
• 5-methyl-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-4-amine

• Inchi： 1S/C9H13N5/c1-7-9(10)5-11-14(7)6-8-3-4-13(2)12-8/h3-5H,6,10H2,1-2H3
• InChI Key： SFQMKHKIUBEFLP-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C=N1)N)CC1C=CN(C)N=1

Computed Properties

• Exact Mass: 191.11709544g/mol
• Monoisotopic Mass: 191.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 410.4±40.0 °C(Predicted)
• pka: 3.82±0.10(Predicted)

Additional information on 5-methyl-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-4-amine

Introduction to 5-methyl-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-4-amine (CAS No. 1393101-66-0)

5-methyl-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-4-amine, identified by its CAS number 1393101-66-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule belongs to the pyrazole class, a scaffold widely recognized for its versatility in drug design due to its favorable pharmacokinetic properties and biological activity. The compound features a dual pyrazole core, each with distinct substituents that contribute to its unique chemical and biological profile.

The structural motif of 5-methyl-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-4-amine consists of a central pyrazole ring substituted with a methyl group at the 5-position and an N-substituted side chain that further incorporates another pyrazole ring at the 3-position. This bifunctional design not only enhances the compound's complexity but also opens up diverse possibilities for interaction with biological targets. The presence of multiple nitrogen atoms in the structure suggests potential roles as a hydrogen bond acceptor, a feature commonly exploited in medicinal chemistry to improve binding affinity.

In recent years, there has been growing interest in pyrazole derivatives as pharmacophores due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, antiviral, and anticancer effects, among others. The compound 5-methyl-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-4-amine has been studied for its potential therapeutic applications, particularly in the context of modulating enzyme activity and receptor binding. Its dual pyrazole structure allows for selective interactions with specific biomolecules, making it a promising candidate for further development.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The flexibility of the pyrazole rings allows for modifications at various positions, enabling chemists to fine-tune the molecule's properties to optimize its biological activity. For instance, the N-substituted side chain can be functionalized to enhance solubility or improve metabolic stability, while the methyl groups can be used to fine-tune electronic properties and steric interactions.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their biological potential. Virtual screening techniques, combined with molecular docking studies, have been employed to predict how 5-methyl-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-4-amine might interact with target proteins. These studies have revealed promising interactions with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The compound's ability to modulate these pathways makes it an attractive candidate for further investigation.

The synthesis of 5-methyl-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-4-am ine presents both challenges and opportunities for synthetic chemists. The construction of the dual pyrazole core requires precise control over reaction conditions to ensure high yield and purity. Techniques such as multi-step cross-coupling reactions and cyclization strategies have been employed to build this complex structure efficiently. Advances in catalytic methods have also enabled more sustainable synthetic routes, reducing waste and improving atom economy.

In conclusion, 5-methyl - 1 - ( 1 - methyl - 1 H - py raz ol - 3 - yl ) m ethyl - 1 H - py raz ol - 4 - am ine (CAS No. 1393101 - 66 - 0) is a structurally intriguing compound with significant potential in pharmaceutical research. Its dual pyrazole core and diverse substituents make it a versatile scaffold for drug discovery, with applications spanning multiple therapeutic areas. As computational methods continue to evolve and synthetic techniques advance, compounds like this are likely to play an increasingly important role in the development of novel therapeutics.